(2Z)-2-(1,3-benzoxazol-2-yl)-3-(4-tert-butylphenyl)-1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-one

• Molecular Formula: C29H29NO3
• Molecular Weight: 439.5 g/mol
• IUPAC Name: (Z)-2-(1,3-benzoxazol-2-yl)-3-(4-tert-butylphenyl)-1-(4-propan-2-yloxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C29H29NO3/c1-19(2)32-23-16-12-21(13-17-23)27(31)24(28-30-25-8-6-7-9-26(25)33-28)18-20-10-14-22(15-11-20)29(3,4)5/h6-19H,1-5H3/b24-18+
• InChI Key: VDECFKOXCHAWHV-HKOYGPOVSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)C(=O)/C(=C\C2=CC=C(C=C2)C(C)(C)C)/C3=NC4=CC=CC=C4O3
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)C(=CC2=CC=C(C=C2)C(C)(C)C)C3=NC4=CC=CC=C4O3

Description

The compound (2Z)-2-(1,3-benzoxazol-2-yl)-3-(4-tert-butylphenyl)-1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-one is a structurally complex enone derivative featuring a benzoxazole heterocycle and substituted phenyl groups. The Z-configuration of the α,β-unsaturated ketone is critical for its electronic and steric properties. Key structural elements include:

• 4-tert-Butylphenyl substituent: A bulky, electron-donating group that enhances hydrophobicity and steric hindrance.
• 4-(Propan-2-yloxy)phenyl group: An isopropoxy-substituted phenyl ring, influencing solubility and electronic effects via oxygen’s lone pairs.

Its characterization likely employs NMR and UV spectroscopy, as demonstrated for analogous compounds .

Biological Activity

The compound (2Z)-2-(1,3-benzoxazol-2-yl)-3-(4-tert-butylphenyl)-1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-one is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to explore its biological activity through various studies, including structure-activity relationships (SAR), synthesis methods, and case studies demonstrating its pharmacological effects.

Chemical Structure and Properties

The compound can be described by its molecular formula $C_{24}H_{27}N_{1}O_{3}$ and a molecular weight of approximately 393.48 g/mol. The structure features a benzoxazole moiety, which is known for its diverse biological activities, along with a tert-butylphenyl group that may influence its lipophilicity and overall bioactivity.

Antimicrobial Activity

Research has shown that derivatives of benzoxazole compounds often exhibit antimicrobial properties. For instance, similar compounds have been evaluated for their ability to inhibit the growth of various bacteria and fungi. A study indicated that certain benzoxazole derivatives displayed selective antibacterial activity against Gram-positive bacteria such as Bacillus subtilis and antifungal properties against Candida albicans .

Anticancer Potential

The anticancer activity of benzoxazole derivatives is well-documented. For example, compounds with structural similarities to the target compound have been tested against various cancer cell lines, including MDA-MB-231 (breast cancer) and SK-Hep-1 (liver cancer). These studies revealed moderate to high inhibitory effects on cell proliferation, suggesting potential as anticancer agents .

The mechanism through which these compounds exert their biological effects often involves interaction with specific cellular targets. For instance, some studies have indicated that benzoxazole derivatives can inhibit key enzymes involved in cancer cell proliferation or induce apoptosis in cancer cells . The presence of functional groups such as the propan-2-yloxy phenyl can enhance these interactions by improving binding affinity to biological targets.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of benzoxazole derivatives. The following table summarizes findings from various studies regarding substituent effects on biological activity:

Compound	Substituent	Activity	Notes
Compound A	-OCH3	Moderate Anticancer	Enhanced solubility
Compound B	-Cl	High Antibacterial	Effective against B. subtilis
Compound C	-CF3	Low Antifungal	Poor solubility
Target Compound	-tert-butyl	High Lipophilicity	Potential for increased bioavailability

Case Studies

• Anticancer Activity : In a study involving a series of benzoxazole derivatives, one compound demonstrated significant cytotoxicity against breast cancer cell lines with an IC50 value of 15 μM, indicating strong potential for further development .
• Antibacterial Screening : Another investigation screened multiple derivatives against common bacterial strains, revealing that certain substitutions led to enhanced antibacterial properties with minimum inhibitory concentrations (MIC) as low as 10 μg/mL .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Differences

The target compound shares a core (Z)-configured enone-benzoxazole scaffold with several analogs. Substituent variations significantly alter physicochemical and biological properties:

Compound Name	Molecular Formula	Molecular Mass	Key Substituents	Notable Features
Target Compound	C₂₉H₂₈N₂O₃	452.55*	4-tert-butylphenyl, 4-(propan-2-yloxy)phenyl	High steric bulk, moderate polarity from isopropoxy group
(2Z)-2-(1,3-Benzoxazol-2-yl)-3-(4-isopropylphenyl)-1-(4-methylphenyl)prop-2-en-1-one	C₂₆H₂₃N₂O₂	381.48	4-isopropylphenyl, 4-methylphenyl	Reduced steric bulk; methyl group enhances lipophilicity
(Z)-3-[4-(Benzyloxy)phenyl]-2-{4-[2-(1,3-dioxo-isoindol-2-yl)ethyl]-1,3-thiazol-2-yl}prop-2-enenitrile	C₂₉H₂₁N₃O₃S	491.56	Benzyloxy phenyl, thiazol-isoindole substituent	Enhanced π-conjugation; potential for diverse bioactivity
(Z)-1-(2,4-Difluorophenyl)-3-(4-fluorophenyl)-2-(1H-1,2,4-triazol-1-yl)prop-2-en-1-one	C₁₇H₁₁F₃N₃O	330.29	Difluorophenyl, triazole ring	Electron-withdrawing fluorine atoms; possible antifungal activity

*Calculated mass based on formula.

Key Observations:

• Electronic Modulation : The isopropoxy group in the target compound offers weaker electron-donating effects compared to benzyloxy in , altering solubility and reactivity.
• Heterocycle Diversity : Replacement of benzoxazole with triazole (as in ) or thiazol-isoindole () shifts electronic properties and bioactivity profiles.

Spectroscopic and Analytical Comparisons

Spectroscopic techniques like ¹H-NMR and ¹³C-NMR are critical for structural elucidation. For example:

• Target Compound vs. Analog : The tert-butyl group in the target would produce distinct upfield shifts in NMR due to its electron-donating nature, whereas the isopropyl group in may show split signals for its methyl protons .
• UV Spectroscopy : Benzoxazole’s absorption maxima (~300 nm) may shift with substituent changes; fluorinated analogs (e.g., ) could exhibit hypsochromic shifts due to electron withdrawal.